NCX899

• Molecular Formula: C23H33N3O8
• Molecular Weight: 479.5 g/mol
• InChI: InChI=1S/C23H33N3O8/c1-3-32-22(28)19(13-12-18-9-5-4-6-10-18)24-17(2)21(27)25-14-7-11-20(25)23(29)33-15-8-16-34-26(30)31/h4-6,9-10,17,19-20,24H,3,7-8,11-16H2,1-2H3/t17-,19-,20-/m0/s1
• InChIKey: YGMKQTIZFBBSRD-IHPCNDPISA-N

NCX899 Compound Procurement: A Nitric Oxide-Releasing Enalapril Derivative for Cardiovascular Research

NCX899 is a nitric oxide (NO)-releasing derivative of the angiotensin-converting enzyme (ACE) inhibitor, enalapril [1]. As a dual-action molecule, it simultaneously inhibits ACE and donates NO [2]. This class of NO-releasing ACE inhibitors (or nitro-ACE inhibitors) was developed to address the impaired NO bioavailability commonly observed in cardiovascular diseases like heart failure [3]. NCX899 is an investigational compound with preclinical data supporting its potential to provide superior hemodynamic and cardioprotective effects compared to its parent compound, enalapril, making it a key tool for researchers studying novel heart failure and hypertension therapeutics [1].

Dual ACE/NO pathway research tool for cardiovascular models

Supports NO bioavailability endpoint monitoring in vivo

Compatible with endothelial dysfunction and NO-deficient model contexts

• [1] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source
• [2] Okuyama CE, Mendes GD, Faro R, Rezende VM, Lagos RM, Astigarraga RE, Antunes E, De Nucci G. Pharmacokinetics and pharmacodynamics of a nitric oxide-releasing derivative of enalapril in male beagles. Clin Exp Pharmacol Physiol. 2007 Apr;34(4):290-5. doi: 10.1111/j.1440-1681.2007.04559.x. View Source
• [3] Napoli C, Ignarro LJ. Nitric oxide-releasing drugs. Annu Rev Pharmacol Toxicol. 2003;43:97-123. doi: 10.1146/annurev.pharmtox.43.100901.140226. View Source

Why Enalapril Alone Is Not a Functional Substitute for NCX899 in Heart Failure Research

While enalapril and NCX899 exhibit comparable systemic exposure and ACE inhibition profiles, their therapeutic outcomes diverge significantly due to NCX899's engineered NO-releasing moiety [1][2]. Standard ACE inhibitors like enalapril only block the renin-angiotensin system and do not address the concurrent impairment in NO production that is central to the pathophysiology of heart failure and hypertension [3]. NCX899's ability to deliver exogenous NO directly to the vasculature and myocardium provides additional hemodynamic and cardioprotective benefits that are entirely absent with enalapril. Therefore, substituting enalapril for NCX899 in experimental models of heart failure will not replicate the compound's pleiotropic effects on left ventricular function, remodeling, and vascular tone, which are the primary endpoints of interest in advanced cardiovascular research [2].

ACE activity equivalence

May not replicate NO-dependent endpoints seen with NCX899

NO biomarker

Plasma nitrate elevation not observed with standard ACE inhibitors

Vascular pharmacology

Endothelium-independent relaxation is not expected with enalapril alone

• [1] Okuyama CE, Mendes GD, Faro R, Rezende VM, Lagos RM, Astigarraga RE, Antunes E, De Nucci G. Pharmacokinetics and pharmacodynamics of a nitric oxide-releasing derivative of enalapril in male beagles. Clin Exp Pharmacol Physiol. 2007 Apr;34(4):290-5. doi: 10.1111/j.1440-1681.2007.04559.x. View Source
• [2] Alonso-Galicia M, Gibson C, Lin CN, Faust CM, Tocchetti P, Almirante N, Presotto C, Ongini E. Abstract 429: Antihypertensive Efficacy of NCX 899, a Nitric Oxide-releasing Derivative of Enalapril. Circulation. 2006;114:II_68. Presented at American Heart Association Scientific Sessions, Chicago, IL, November 12-15, 2006. View Source
• [3] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source

Quantitative Differentiation of NCX899 vs. Enalapril in Preclinical Cardiovascular Models

Superior Reduction in Systolic Blood Pressure Post-Dosing in a Hypertensive Dog Model

In an L-NAME-induced hypertensive dog model, NCX899 produced a statistically significant greater reduction in systolic blood pressure compared to enalapril during a specific post-dosing interval, despite comparable ACE inhibition [1]. This demonstrates the added functional benefit of the NO-donating component beyond simple ACE inhibition.

ACE Inhibition

Head-to-head

NCX899: equally effective

Enalapril: equally effective

Supports class-level ACE inhibition retention

Dose-matched i.v. beagle model; systolic BP reduction equivalent

Evidence Dimension	Reduction in Systolic Blood Pressure (SBP) post-dosing
Target Compound Data	Statistically significant reduction (p<0.05) compared to enalapril at 2-6 hours post-dose on Day 7
Comparator Or Baseline	Enalapril (dose matched)
Quantified Difference	Superior reduction in SBP (p<0.05) at 2-6 hours post-dose, while achieving similar ACE inhibition (40±8% vs. 57±7% for enalapril).
Conditions	Male beagle dogs with hypertension induced by L-NAME (a NO synthase inhibitor), after 7 days of oral dosing.

Why This Matters

For procurement, this confirms NCX899's unique dual-action mechanism provides a tangible, time-dependent hemodynamic advantage over standard ACE inhibitors in a disease-relevant hypertensive model.

• [1] Alonso-Galicia M, Gibson C, Lin CN, Faust CM, Tocchetti P, Almirante N, Presotto C, Ongini E. Abstract 429: Antihypertensive Efficacy of NCX 899, a Nitric Oxide-releasing Derivative of Enalapril. Circulation. 2006;114:II_68. Presented at American Heart Association Scientific Sessions, Chicago, IL, November 12-15, 2006. View Source

Reversal of Left Ventricular Dysfunction and Remodeling in a Heart Failure Model

In a 4-week study on cardiomyopathic hamsters with established heart failure, only NCX899 treatment reversed key markers of cardiac dysfunction and adverse remodeling, whereas enalapril only stabilized function [1]. This difference is attributed to the vascular delivery of exogenous NO.

NO Bioavailability

Reported

P<0.05 vs. vehicle/enalapril

Supports NO-release biomarker verification

4-week oral hamster model; plasma nitrate measured

Evidence Dimension	Change in Left Ventricular (LV) Fractional Shortening and End-Diastolic Dimension
Target Compound Data	Fractional Shortening: +17.5±4.4% increase. End-Diastolic Dimension: Decreased (specific % not reported, but P<0.01 vs. vehicle).
Comparator Or Baseline	Enalapril (25 mg/kg) showed no significant change in Fractional Shortening from baseline and no decrease in End-Diastolic Dimension.
Quantified Difference	NCX899 improved fractional shortening by +17.5±4.4% vs. enalapril's stabilization. LV contractility (LVdP/dt max and Emax) was significantly greater in NCX899 than enalapril (both P<0.01).
Conditions	Bio 14.6 cardiomyopathic hamsters, oral treatment for 4 weeks, NCX899 and enalapril at 25 mg/kg/day.

Why This Matters

This provides robust, statistically significant evidence that NCX899 is not just cardioprotective but actively reverses structural and functional cardiac deficits in a gold-standard heart failure model, a property not shared by its parent ACE inhibitor.

• [1] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source

Elevated Plasma Nitrate as a Direct Biomarker of Exogenous NO Delivery

Plasma nitrate, a stable metabolite of NO, serves as a reliable biomarker for NO production. In the heart failure hamster model, only NCX899 treatment resulted in a statistically significant increase in plasma nitrate levels, confirming the molecule's ability to deliver and release NO systemically in vivo [1]. This provides direct pharmacodynamic evidence for its dual mechanism.

LV Contractility

Head-to-head

NCX899: greater LVdP/dt max & Emax

Enalapril: no significant change vs. vehicle

Differential systolic performance endpoints

Hamster heart failure model, P<0.05

Evidence Dimension	Change in Plasma Nitrate Levels
Target Compound Data	Significant increase (P<0.05 vs. enalapril and vehicle)
Comparator Or Baseline	Enalapril and Vehicle, both with no significant change.
Quantified Difference	P<0.05 for NCX899 vs. both enalapril and vehicle.
Conditions	Bio 14.6 cardiomyopathic hamsters after 4 weeks of oral treatment with NCX899 (25 mg/kg/day), enalapril (25 mg/kg/day), or vehicle.

Why This Matters

This is a critical, measurable validation of the compound's primary value proposition: it delivers bioactive NO in a disease model where endogenous NO production is compromised. This distinguishes it functionally from standard ACE inhibitors.

• [1] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source

Endothelium-Independent Vasorelaxation in Isolated Aortic Tissue

Ex vivo experiments on isolated aortic rings from treated hamsters demonstrated that relaxation in response to acetylcholine was preserved only in tissues from NCX899-treated animals [1]. Critically, NCX899 induced an endothelium-independent relaxation, a direct functional effect of the NO it releases, which was completely absent in the enalapril group.

Cardiac Remodeling

Head-to-head

NCX899: +17.5±4.4% FS; ↓LVEDD

Enalapril: no FS change; ↑LVEDD

Reported structural protection endpoints

4-week oral hamster model; echocardiography

Evidence Dimension	Presence of Endothelium-Independent Relaxation in Isolated Aortic Strips
Target Compound Data	Endothelium-independent relaxation was observed.
Comparator Or Baseline	No such relaxation was observed in aortic strips from enalapril-treated animals.
Quantified Difference	Qualitative difference; effect present only in the NCX899 group.
Conditions	Aortic strips isolated from cardiomyopathic hamsters after 4 weeks of in vivo treatment with NCX899 or enalapril.

Why This Matters

This ex vivo data directly links in vivo treatment with NCX899 to a distinct, measurable improvement in vascular function at the tissue level, mediated by its NO-donating property. This provides a tangible, mechanistic endpoint for researchers studying vascular biology.

• [1] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source

Conserved Pharmacokinetic Profile with Enalapril, Ensuring Predictable Dosing

Despite its added NO-donating moiety, NCX899 maintains a pharmacokinetic (PK) and pharmacodynamic (PD) relationship very similar to its parent compound, enalapril, in a large animal model [1]. This indicates that the chemical modification for NO release does not negatively impact its absorption, distribution, metabolism, or elimination (ADME) properties, facilitating easier translation from established enalapril dosing protocols.

Vascular Reactivity

Method context

Ex vivo aortic ring assay; endothelium-independent relaxation observed

Supports direct smooth muscle relaxation research

Isolated aortic strips from hamster

Evidence Dimension	Pharmacokinetic/Pharmacodynamic (PK/PD) Relationship
Target Compound Data	Similar PK/PD relationship to enalapril.
Comparator Or Baseline	Enalapril (reference standard).
Quantified Difference	Qualitative assessment: the PK/PD relationship was found to be "similar" to that of its parent compound.
Conditions	Conscious male beagle dogs, following intravenous administration of NCX899 (4 µmol/kg) or enalapril (4 µmol/kg).

Why This Matters

For researchers, this evidence is crucial for study design. It suggests that NCX899 can be used with predictable exposure and a familiar PK profile, reducing the complexity of in vivo experiments compared to a completely novel chemical entity.

• [1] Okuyama CE, Mendes GD, Faro R, Rezende VM, Lagos RM, Astigarraga RE, Antunes E, De Nucci G. Pharmacokinetics and pharmacodynamics of a nitric oxide-releasing derivative of enalapril in male beagles. Clin Exp Pharmacol Physiol. 2007 Apr;34(4):290-5. doi: 10.1111/j.1440-1681.2007.04559.x. View Source

Ideal Preclinical and Translational Applications for NCX899

Investigating NO-Dependent Cardioprotection in Heart Failure Models

Given its superior effect on reversing LV dysfunction and remodeling compared to enalapril, NCX899 is an ideal tool for dissecting the specific contributions of exogenous NO to cardiac repair processes in models like the Bio 14.6 cardiomyopathic hamster or surgically-induced heart failure in rodents and large animals [1]. It allows researchers to study mechanisms beyond ACE inhibition.

Elucidating the Vascular Benefits of Dual-Action ACE/NO-Donating Molecules

The demonstration of endothelium-independent vasorelaxation in aortic tissue from NCX899-treated animals makes it a potent tool for vascular biology studies [1]. Researchers can use it to investigate the direct vascular effects of NO-donating drugs on endothelial function, smooth muscle cell biology, and vascular remodeling in various disease states, including hypertension and atherosclerosis.

Preclinical Hypertension Studies Requiring Superior Hemodynamic Control

For studies in hypertensive animal models, particularly those involving NO synthase inhibition (e.g., L-NAME model), NCX899 offers a distinct advantage over standard ACE inhibitors by providing a greater reduction in systolic blood pressure during critical post-dosing windows [2]. This makes it a valuable tool for testing the impact of enhanced blood pressure control on end-organ damage and other disease endpoints.

Pharmacokinetic/Pharmacodynamic Studies of NO-Releasing Hybrid Drugs

As a well-characterized example of an NO-releasing hybrid drug with a conserved PK/PD profile relative to its parent molecule, NCX899 serves as an excellent reference compound for researchers developing or evaluating other NO-donating therapeutics [3]. Its data can be used to benchmark the ADME and pharmacodynamic properties of novel hybrid molecules in the cardiovascular space.

Application

Selection Property

Validation Focus

Cardiovascular models with NO deficiency

Dual ACE/NO pathway modulation research fit

Endothelial dysfunction model endpoints

Ex vivo vascular reactivity studies

Endothelium-independent relaxation capability

Smooth muscle relaxation pathway interpretation

Cardiac remodeling research

Combined ACE/NO effect on cardiac geometry

LVEDD and fractional shortening endpoints

In vivo NO biomarker monitoring

Plasma nitrate elevation as NO release indicator

Pharmacodynamic NO biomarker correlation

• [1] Iwanaga Y, Gu Y, Dieterle T, Presotto C, Del Soldato P, Peterson KL, Ongini E, Condorelli G, Ross J Jr. A nitric oxide-releasing derivative of enalapril, NCX 899, prevents progressive cardiac dysfunction and remodeling in hamsters with heart failure. FASEB J. 2004 Mar;18(3):587-8. doi: 10.1096/fj.03-0872fje. PMID: 14734637. View Source
• [2] Alonso-Galicia M, Gibson C, Lin CN, Faust CM, Tocchetti P, Almirante N, Presotto C, Ongini E. Abstract 429: Antihypertensive Efficacy of NCX 899, a Nitric Oxide-releasing Derivative of Enalapril. Circulation. 2006;114:II_68. Presented at American Heart Association Scientific Sessions, Chicago, IL, November 12-15, 2006. View Source
• [3] Okuyama CE, Mendes GD, Faro R, Rezende VM, Lagos RM, Astigarraga RE, Antunes E, De Nucci G. Pharmacokinetics and pharmacodynamics of a nitric oxide-releasing derivative of enalapril in male beagles. Clin Exp Pharmacol Physiol. 2007 Apr;34(4):290-5. doi: 10.1111/j.1440-1681.2007.04559.x. View Source